Cas no 634600-83-2 (4-(4-Oxopiperidine-1-carbonyl)benzaldehyde)

• Product Name: 4-(4-Oxopiperidine-1-carbonyl)benzaldehyde
• CAS No: 634600-83-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 2790823
• PubChem ID: 11572171
• Update Time: 2025-04-21

4-(4-Oxopiperidine-1-carbonyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-(4-formylbenzoyl)-
• 634600-83-2
• DTXSID30468770
• 4-(4-Oxopiperidine-1-carbonyl)benzaldehyde

• Inchi： 1S/C13H13NO3/c15-9-10-1-3-11(4-2-10)13(17)14-7-5-12(16)6-8-14/h1-4,9H,5-8H2
• InChI Key： FCBQYIVLQPZRDA-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2C=CC(C=O)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.5Ų